![molecular formula C18H16N4O2 B7539495 N-[2-(methylamino)-2-oxoethyl]-2-pyridin-3-ylquinoline-4-carboxamide](/img/structure/B7539495.png)
N-[2-(methylamino)-2-oxoethyl]-2-pyridin-3-ylquinoline-4-carboxamide
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Overview
Description
N-[2-(methylamino)-2-oxoethyl]-2-pyridin-3-ylquinoline-4-carboxamide, also known as MQPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MQPA is a quinoline-based inhibitor of serine proteases, which are enzymes that play a crucial role in a variety of biological processes.
Mechanism of Action
N-[2-(methylamino)-2-oxoethyl]-2-pyridin-3-ylquinoline-4-carboxamide inhibits serine proteases and MMPs by binding to the active site of these enzymes and preventing their activity. Specifically, this compound forms a covalent bond with the serine residue in the active site of these enzymes, which prevents the substrate from binding and inhibits the enzymatic activity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit platelet aggregation and thrombus formation, which makes it a potential therapeutic agent for the treatment of thrombosis. This compound has also been shown to inhibit the growth and metastasis of cancer cells, which makes it a potential anti-cancer agent.
Advantages and Limitations for Lab Experiments
N-[2-(methylamino)-2-oxoethyl]-2-pyridin-3-ylquinoline-4-carboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of serine proteases and MMPs, which makes it a valuable tool for studying the role of these enzymes in various biological processes. This compound is also stable and easy to synthesize, which makes it a convenient tool for researchers. However, one limitation of this compound is that it can be toxic at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-[2-(methylamino)-2-oxoethyl]-2-pyridin-3-ylquinoline-4-carboxamide. One area of research is the development of new inhibitors based on the structure of this compound. Another area of research is the study of the role of serine proteases and MMPs in various diseases, such as cancer and thrombosis. Additionally, the potential therapeutic applications of this compound in these diseases should be further explored. Finally, the toxicity of this compound should be further studied to determine its safety for use in humans.
Conclusion:
This compound is a valuable tool for studying the role of serine proteases and MMPs in various biological processes. Its potent inhibitory activity and stable synthesis make it a convenient tool for researchers. Future research on this compound should focus on the development of new inhibitors, the study of the role of serine proteases and MMPs in disease, and the potential therapeutic applications of this compound.
Synthesis Methods
N-[2-(methylamino)-2-oxoethyl]-2-pyridin-3-ylquinoline-4-carboxamide can be synthesized using a multi-step process that involves the reaction of 2-chloro-3-formylquinoline with 2-aminopyridine to form 2-(3-pyridinyl)quinoline-3-carbaldehyde. This intermediate is then reacted with N-methylhydroxylamine to yield N-methyl-2-(3-pyridinyl)quinoline-3-carboxamide, which is subsequently reacted with ethyl chloroformate to form this compound (this compound).
Scientific Research Applications
N-[2-(methylamino)-2-oxoethyl]-2-pyridin-3-ylquinoline-4-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to be a potent inhibitor of serine proteases, including thrombin, trypsin, and plasmin. This compound has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a crucial role in tissue remodeling and repair. These properties make this compound a valuable tool for studying the role of serine proteases and MMPs in various biological processes.
properties
IUPAC Name |
N-[2-(methylamino)-2-oxoethyl]-2-pyridin-3-ylquinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O2/c1-19-17(23)11-21-18(24)14-9-16(12-5-4-8-20-10-12)22-15-7-3-2-6-13(14)15/h2-10H,11H2,1H3,(H,19,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMAKHEKGUATMKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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